N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C12H8BrN3O3S/c13-9-4-3-8(18-9)11-15-16-12(19-11)14-10(17)6-7-2-1-5-20-7/h1-5H,6H2,(H,14,16,17)
• InChI Key: GCYSNHRTNLLAED-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CC(=O)NC2=NN=C(O2)C3=CC=C(O3)Br
• Molecular Formula: C12H8BrN3O3S
• Molecular Weight: 354.18 g/mol

Description

N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes and signaling pathways involved in inflammation, tumor growth, and bacterial growth.
Biochemical and Physiological Effects:
Studies have shown that N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and inhibit bacterial growth. It has also been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide in lab experiments is its potential as a therapeutic agent. It has shown promising results in various studies and may be useful in the development of new drugs. One limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide. One direction is to further study its potential as a therapeutic agent for various diseases, including Alzheimer's disease. Another direction is to study its potential as an anti-inflammatory and anti-tumor agent. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide involves a series of chemical reactions. The starting material for this synthesis is 5-bromofuran-2-carboxylic acid, which is reacted with thionyl chloride to form 5-bromofuran-2-yl chloride. This intermediate is then reacted with 5-amino-1,3,4-oxadiazole-2-carboxylic acid to form N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide. This compound is then reacted with thiophene-2-carboxylic acid to form the final product, N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide.

Scientific Research Applications

N-(5-(5-bromofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.